Cas no 946308-45-8 (5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946308-45-8
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 5430723
• Update Time: 2025-06-11

5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H18N4O3/c1-14-4-2-5-15(12-14)18-22-16(13-21)20(27-18)24-9-7-23(8-10-24)19(25)17-6-3-11-26-17/h2-6,11-12H,7-10H2,1H3
• InChI Key： QLSJVGLBFYADFE-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile

Comprehensive Introduction to 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946308-45-8)

The compound 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946308-45-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a furan-2-carbonyl moiety and a piperazine ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile has surged due to their versatility in medicinal chemistry. This compound’s oxazole core is known for its bioisosteric properties, often used to enhance pharmacokinetic profiles. With the rise of AI-driven drug design and computational chemistry, this molecule has been frequently studied in silico for its binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile?" The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Researchers often optimize conditions to improve yields, leveraging techniques like microwave-assisted synthesis or flow chemistry, which are hot topics in modern organic synthesis.

The 3-methylphenyl group in this compound contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. This aligns with the growing focus on BBB penetration (Blood-Brain Barrier) in CNS drug development, a trending topic in neuroscience research. Additionally, the carbonitrile functional group offers reactivity for further derivatization, making it a valuable intermediate in library synthesis for high-throughput screening.

From an industrial perspective, CAS No. 946308-45-8 is often explored for its potential in crop protection formulations, given the bioactivity of similar oxazole derivatives. With the increasing global emphasis on sustainable agriculture, this compound’s role in developing eco-friendly pesticides is under investigation. Its mechanism may involve disrupting fungal or insect metabolic pathways, a subject of intense research in agrochemical sciences.

Analytical characterization of 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are frequently searched by quality control professionals. The compound’s stability under various pH and temperature conditions is also a key area of study, particularly for formulation scientists working on drug delivery systems.

In the context of intellectual property, several patents mention derivatives of this scaffold, highlighting its commercial potential. The rise of precision medicine and personalized therapeutics has further fueled interest in such tailored molecular architectures. As combinatorial chemistry advances, 946308-45-8 serves as a strategic building block for generating diverse bioactive molecules.

Environmental and regulatory aspects of 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile are also critical. With stricter REACH regulations and green chemistry principles gaining traction, researchers are evaluating its biodegradation pathways and ecotoxicological profiles. These considerations are paramount for industrial-scale applications and align with the UN Sustainable Development Goals.

In conclusion, CAS No. 946308-45-8 represents a fascinating intersection of medicinal chemistry, materials science, and agrochemical innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the era of machine learning-assisted molecular design. As scientific databases and AI tools evolve, this compound’s full potential is yet to be unlocked, promising exciting developments in multiple disciplines.